Cas no 1050214-11-3 ((2-Methoxyethyl)(5-methyl-2-thienyl)methylamine Hydrochloride)

• Product Name: (2-Methoxyethyl)(5-methyl-2-thienyl)methylamine Hydrochloride
• CAS No: 1050214-11-3
• MF: C₉H₁₆ClNOS
• MW: 221.747440338135
• MDL: MFCD07111368
• CID: 4569859
• Update Time: 2025-10-28

(2-Methoxyethyl)(5-methyl-2-thienyl)methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Methoxyethyl)[(5-methyl-2-thienyl)methyl]amine hydrochloride
• 2-Methoxy-N-((5-methylthiophen-2-yl)methyl)ethanamine hydrochloride
• 2-methoxy-N-[(5-methylthiophen-2-yl)methyl]ethanamine;hydrochloride
• (2-Methoxyethyl)(5-methyl-2-thienyl)methylamine Hydrochloride

• MDL： MFCD07111368
• Inchi： 1S/C9H15NOS.ClH/c1-8-3-4-9(12-8)7-10-5-6-11-2;/h3-4,10H,5-7H2,1-2H3;1H
• InChI Key： PZPWVIQZODHCCS-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=CC=C1CNCCOC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 121
• Topological Polar Surface Area: 49.5

(2-Methoxyethyl)(5-methyl-2-thienyl)methylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-Methoxyethyl)(5-methyl-2-thienyl)methylamine Hydrochloride

Introduction to (2-Methoxyethyl)(5-methyl-2-thienyl)methylamine Hydrochloride (CAS No. 1050214-11-3)

(2-Methoxyethyl)(5-methyl-2-thienyl)methylamine Hydrochloride, identified by its CAS number 1050214-11-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of amine derivatives, featuring a unique structural framework that combines a thienyl moiety with alkyl and alkoxy substituents. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong>thienyl ring in this molecule is a heterocyclic aromatic system that has garnered considerable attention due to its presence in numerous biologically active compounds. Thiophene derivatives are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of a< strong>5-methyl-2-thienyl group into the molecular structure of this compound suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The< strong>2-methoxyethyl side chain contributes to the compound's overall polarity and hydrophilicity, which can influence its solubility in both aqueous and organic solvents. This balance between hydrophobic and hydrophilic regions makes it a versatile building block for drug design. Additionally, the presence of an amine group at the terminal position provides a site for further functionalization, allowing chemists to tailor the properties of the molecule for specific applications.

In recent years, there has been growing interest in the development of novel therapeutics targeting neurological disorders. Compounds containing thienyl rings have shown promise in this area due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. The< strong>(2-Methoxyethyl)(5-methyl-2-thienyl)methylamine Hydrochloride (CAS No. 1050214-11-3) is being explored as a potential precursor in the synthesis of molecules that could modulate neurotransmitter activity.

One of the most exciting applications of this compound is in the field of kinase inhibition. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The< strong>5-methyl-2-thienyl moiety has been shown to interact with the ATP-binding pockets of kinases, making it an attractive scaffold for developing kinase inhibitors. Researchers are currently investigating how modifications to the< strong>2-methoxyethyl group can enhance binding affinity and selectivity.

The hydrochloride salt form of this compound offers several advantages over its free base form. The addition of a chloride ion improves its stability during storage and transportation, while also enhancing its solubility in water-based formulations. This makes it particularly suitable for use in pharmaceutical formulations where aqueous solubility is desired.

The synthesis of< strong>(2-Methoxyethyl)(5-methyl-2-thienyl)methylamine Hydrochloride (CAS No. 1050214-11-3) involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Key steps include nucleophilic substitution reactions, reductive amination, and salt formation. Advances in catalytic methods have enabled more efficient synthetic routes, reducing the environmental impact and cost associated with production.

In conclusion, the< strong>(2-Methoxyethyl)(5-methyl-2-thienyl)methylamine Hydrochloride (CAS No. 1050214-11-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting neurological disorders and cancer. As research continues to uncover new applications for thiophene derivatives, compounds like this one will play an increasingly important role in drug discovery and development.